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  3. 3-[9-(2-Carboxyethyl)-14-ethenyl-22,23-bis(methoxycarbonyl)-4,10,15,24-tetramethyl-25,26,27,28-tetrazahexacyclo[16.6.1.13,6.18,11.113,16.019,24]octacosa-1,3,5,7,9,11(27),12,14,16,18(25),19,22-dodecaen-5-yl]propanoic acid
3-[9-(2-Carboxyethyl)-14-ethenyl-22,23-bis(methoxycarbonyl)-4,10,15,24-tetramethyl-25,26,27,28-tetrazahexacyclo[16.6.1.13,6.18,11.113,16.019,24]octacosa-1,3,5,7,9,11(27),12,14,16,18(25),19,22-dodecaen-5-yl]propanoic acid 3-[9-(2-Carboxyethyl)-14-ethenyl-22,23-bis(methoxycarbonyl)-4,10,15,24-tetramethyl-25,26,27,28-tetrazahexacyclo[16.6.1.13,6.18,11.113,16.019,24]octacosa-1,3,5,7,9,11(27),12,14,16,18(25),19,22-dodecaen-5-yl]propanoic acid
Brand Name: Vulcanchem
CAS No.: 130851-13-7
VCID: VC0157471
InChI: InChI=1S/C40H40N4O8/c1-8-22-19(2)28-16-33-26-12-9-25(38(49)51-6)37(39(50)52-7)40(26,5)34(44-33)18-29-21(4)24(11-14-36(47)48)32(43-29)17-31-23(10-13-35(45)46)20(3)27(42-31)15-30(22)41-28/h8,12,15-18,41,43H,1,9-11,13-14H2,2-7H3,(H,45,46)(H,47,48)
SMILES: CC1=C(C2=CC3=NC(=CC4=C(C(=C(N4)C=C5C6(C(=CCC(=C6C(=O)OC)C(=O)OC)C(=N5)C=C1N2)C)C)CCC(=O)O)C(=C3C)CCC(=O)O)C=C
Molecular Formula: C40H40N4O8
Molecular Weight: 704.78

3-[9-(2-Carboxyethyl)-14-ethenyl-22,23-bis(methoxycarbonyl)-4,10,15,24-tetramethyl-25,26,27,28-tetrazahexacyclo[16.6.1.13,6.18,11.113,16.019,24]octacosa-1,3,5,7,9,11(27),12,14,16,18(25),19,22-dodecaen-5-yl]propanoic acid

CAS No.: 130851-13-7

Cat. No.: VC0157471

Molecular Formula: C40H40N4O8

Molecular Weight: 704.78

* For research use only. Not for human or veterinary use.

3-[9-(2-Carboxyethyl)-14-ethenyl-22,23-bis(methoxycarbonyl)-4,10,15,24-tetramethyl-25,26,27,28-tetrazahexacyclo[16.6.1.13,6.18,11.113,16.019,24]octacosa-1,3,5,7,9,11(27),12,14,16,18(25),19,22-dodecaen-5-yl]propanoic acid - 130851-13-7

Specification

CAS No. 130851-13-7
Molecular Formula C40H40N4O8
Molecular Weight 704.78
IUPAC Name 3-[9-(2-carboxyethyl)-14-ethenyl-22,23-bis(methoxycarbonyl)-4,10,15,24-tetramethyl-25,26,27,28-tetrazahexacyclo[16.6.1.13,6.18,11.113,16.019,24]octacosa-1,3,5,7,9,11(27),12,14,16,18(25),19,22-dodecaen-5-yl]propanoic acid
Standard InChI InChI=1S/C40H40N4O8/c1-8-22-19(2)28-16-33-26-12-9-25(38(49)51-6)37(39(50)52-7)40(26,5)34(44-33)18-29-21(4)24(11-14-36(47)48)32(43-29)17-31-23(10-13-35(45)46)20(3)27(42-31)15-30(22)41-28/h8,12,15-18,41,43H,1,9-11,13-14H2,2-7H3,(H,45,46)(H,47,48)
Standard InChI Key SQOOGAFNTKVEFB-UHFFFAOYSA-N
SMILES CC1=C(C2=CC3=NC(=CC4=C(C(=C(N4)C=C5C6(C(=CCC(=C6C(=O)OC)C(=O)OC)C(=N5)C=C1N2)C)C)CCC(=O)O)C(=C3C)CCC(=O)O)C=C

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